Cas no 874208-91-0 (m-PEG6-CH2CH2COOH)
Technical Introduction for m-PEG6-CH2CH2COOH
m-PEG6-CH2CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a methoxy-terminated PEG6 spacer and a carboxylic acid functional group. The compound is widely used in bioconjugation and linker chemistry due to its hydrophilic PEG spacer, which enhances solubility and reduces immunogenicity. The terminal carboxylic acid allows for efficient coupling with amines or hydroxyls via standard activation methods (e.g., EDC/NHS). Its well-defined molecular weight (MW: ~356.4 g/mol) and high purity make it suitable for precise modifications in drug delivery, protein PEGylation, and crosslinking applications. The short PEG chain balances flexibility with minimal steric hindrance, facilitating controlled bioconjugation.
m-PEG6-CH2CH2COOH structure
Product Name:m-PEG6-CH2CH2COOH
CAS No:874208-91-0
MF:C16H32O9
MW:368.41988658905
MDL:MFCD20926396
CID:3162347
Update Time:2025-05-28
m-PEG6-CH2CH2COOH Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-[2-(2-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-propionic acid
- 4,7,10,13,16,19,22-Heptaoxatricosanoic acid
- m-PEG7-acid
- mPEG6-CH2CH2COOH
- mPEG6-propionic acid
- m-PEG7-COOH
- m-PEG6-CH2CH2COOH
- 3-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- BCP11335
- KM5274
- 2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid
- 2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid (9CI)
- mPEG7-COOH
-
- MDL: MFCD20926396
- Inchi: 1S/C16H32O9/c1-19-4-5-21-8-9-23-12-13-25-15-14-24-11-10-22-7-6-20-3-2-16(17)18/h2-15H2,1H3,(H,17,18)
- InChI Key: NOPQIPMESCUIHH-UHFFFAOYSA-N
- SMILES: O=C(CCOCCOCCOCCOCCOCCOCCOC)O
Computed Properties
- Exact Mass: 368.20500
- Monoisotopic Mass: 368.20463259 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 21
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 368.42
- XLogP3: -1.3
- Topological Polar Surface Area: 102
Experimental Properties
- PSA: 101.91000
- LogP: 0.20710
m-PEG6-CH2CH2COOH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038557-1g |
2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid |
874208-91-0 | 95% | 1g |
$675.00 | 2023-08-31 | |
| Alichem | A449038557-5g |
2,5,8,11,14,17,20-Heptaoxatricosan-23-oic acid |
874208-91-0 | 95% | 5g |
$2209.43 | 2023-08-31 | |
| TRC | H166075-50mg |
4,7,10,13,16,19,22-Heptaoxatricosanoic acid |
874208-91-0 | 50mg |
$ 220.00 | 2022-06-04 | ||
| TRC | H166075-100mg |
4,7,10,13,16,19,22-Heptaoxatricosanoic acid |
874208-91-0 | 100mg |
$ 365.00 | 2022-06-04 | ||
| TRC | H166075-250mg |
4,7,10,13,16,19,22-Heptaoxatricosanoic acid |
874208-91-0 | 250mg |
$ 725.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20457-1g |
m-PEG6-CH2CH2COOH |
874208-91-0 | 98% | 1g |
4061.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20457-100mg |
m-PEG6-CH2CH2COOH |
874208-91-0 | 98% | 100mg |
2565.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20457-5g |
m-PEG6-CH2CH2COOH |
874208-91-0 | 98% | 5g |
8977.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-1157-1g |
m-PEG6-CH2CH2COOH |
874208-91-0 | 1g |
5700.0CNY | 2021-07-14 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-1157-100mg |
m-PEG6-CH2CH2COOH |
874208-91-0 | 100mg |
1995.0CNY | 2021-07-14 |
m-PEG6-CH2CH2COOH Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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